An In-depth Technical Guide to the Synthesis of Calcium Lactate from Precipitated Calcium Carbonate
An In-depth Technical Guide to the Synthesis of Calcium Lactate from Precipitated Calcium Carbonate
This technical guide provides a comprehensive overview of the synthesis of calcium lactate (B86563) from precipitated calcium carbonate (PCC), tailored for researchers, scientists, and drug development professionals. The document details the underlying chemistry, reaction kinetics, experimental protocols, and purification methods, with a focus on process optimization and product characterization.
Introduction
Calcium lactate, an organic salt of lactic acid, is widely utilized in the pharmaceutical, food, and beverage industries as a calcium supplement, a firming agent, and a flavor enhancer. Its high bioavailability and solubility make it a preferred choice for calcium fortification.[1] The synthesis of calcium lactate is typically achieved through the neutralization of lactic acid with a calcium source. Precipitated calcium carbonate (PCC) is an effective reactant for this process due to its high purity and controlled physical properties. This guide focuses on the direct synthesis route involving the reaction of lactic acid with PCC.
The fundamental reaction is a neutralization process:
2CH₃CH(OH)COOH + CaCO₃ → Ca(C₃H₅O₃)₂ + H₂O + CO₂ (Lactic Acid + Calcium Carbonate → Calcium Lactate + Water + Carbon Dioxide)
The efficiency and yield of this reaction are influenced by several factors, including the morphology of the PCC, reaction temperature, and reactant concentrations.
Influence of Process Parameters on Synthesis
The synthesis of calcium lactate is significantly affected by key operational parameters that control reaction rate, yield, and product purity.
Effect of Precipitated Calcium Carbonate (PCC) Morphology
PCC exists in different crystalline forms, primarily calcite and aragonite.[2][3] Studies have shown that the morphology of the PCC used has a direct impact on the reaction kinetics and the final yield of calcium lactate.
While the initial reaction rate with aragonite may be faster, calcite has been demonstrated to result in a higher final yield.[4][5] This is a critical consideration for process optimization and scale-up.
| PCC Morphology | Maximum Yield (%) | Optimal Temperature (°C) | Reference |
| Calcite | 88.7% | 60 | [4][5] |
| Aragonite | 85.0% | 60 | [4][5] |
Effect of Reaction Temperature
Temperature is a critical parameter in the synthesis process. The yield of calcium lactate generally increases with temperature up to an optimal point, beyond which it may decrease.[4][6] The optimal temperature for the reaction between PCC and lactic acid has been identified to be approximately 60°C.[4][5][6] However, other studies have shown that high purity can also be achieved at lower temperatures, for instance, 30°C, which may be more energy-efficient.[7]
| Temperature (°C) | Effect on Yield | Reference |
| 20-60 | Yield increases with temperature. | [4][5] |
| 30 | High purity (99.9%) achievable. | [7] |
| >60 | Yield begins to decrease. | [4][5] |
Effect of Lactic Acid Concentration
The concentration of the lactic acid solution plays a crucial role. An increase in lactic acid concentration beyond a certain point (e.g., 2.0 mol%) can lead to a significant increase in the slurry's viscosity.[4][5][6] This heightened viscosity impedes mass transfer, slowing down the reaction and ultimately reducing the yield of calcium lactate.[4][5][6]
| Lactic Acid Concentration | Effect on Yield | Reference |
| < 2.0 mol% | Favorable for reaction. | [4][5] |
| > 2.0 mol% | Increased viscosity, poor mass transfer, and lower yield. | [4][5][6] |
Experimental Protocols
This section provides a detailed methodology for the synthesis of high-purity calcium lactate from precipitated calcium carbonate. This protocol is synthesized from various optimized processes.[7]
Materials and Equipment
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Reactants:
-
Precipitated Calcium Carbonate (CaCO₃)
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Lactic Acid (C₃H₆O₃)
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Deionized Water
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Ethanol (B145695) (for crystallization and washing)
-
-
Equipment:
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Jacketed glass reactor with overhead stirrer
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Temperature controller and probe
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pH meter
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Filtration apparatus (e.g., Büchner funnel)
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Drying oven
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Synthesis Procedure
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Preparation of Lactic Acid Solution: Prepare the desired volume of lactic acid solution in deionized water. The molar ratio of calcium carbonate to lactic acid should be approximately 1:2.[7]
-
Reaction Setup: Charge the jacketed reactor with the lactic acid solution. Begin stirring and bring the solution to the desired reaction temperature (e.g., 30°C for high purity or 60°C for high yield).[4][7]
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Addition of PCC: Slowly add the precipitated calcium carbonate to the lactic acid solution while maintaining constant agitation. The rate of addition should be controlled to manage the effervescence of CO₂.
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Reaction: Continue stirring the mixture for a specified duration after the PCC addition is complete. A reaction time of approximately 10 minutes has been shown to be sufficient for the reaction to go to completion.[7]
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Post-Reaction: After the reaction, the resulting calcium lactate solution can be processed for purification and crystallization.
Purification and Crystallization
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Crystallization Induction: To the calcium lactate solution, add a volume of ethanol (e.g., half the volume of the reaction solution) to induce crystallization.[7] Cool the solution and allow it to stand for several hours (e.g., 4 hours) to maximize crystal formation. The use of seed crystals (0.1% solid calcium lactate) can also facilitate crystallization.[8]
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Crystal Separation: Separate the crystallized calcium lactate from the mother liquor via filtration or centrifugation.
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Washing: Wash the collected crystals with ethanol to remove residual impurities.[7]
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Drying: Dry the purified calcium lactate crystals in an oven at a suitable temperature (e.g., 50°C) to obtain the final product.[7]
Product Characterization
The synthesized calcium lactate should be characterized to determine its purity, morphology, and physicochemical properties.
Analytical Techniques
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Scanning Electron Microscopy (SEM): To observe the crystal morphology. Synthesized calcium lactate typically exhibits a plate-like crystal form.[2][4][5]
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Fourier-Transform Infrared Spectroscopy (FT-IR): To identify characteristic functional groups. Key spectral bands for calcium lactate include a strong OH valence band around 3000-3500 cm⁻¹, a C=O stretching band at approximately 1500-1750 cm⁻¹, and a C-H bending band around 1300-1400 cm⁻¹.[2][3]
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Thermogravimetric-Differential Thermal Analysis (TG-DTA): To determine thermal stability and decomposition patterns. Calcium lactate typically shows a melting point around 240°C.[2][3]
Visualized Workflows and Pathways
Synthesis and Purification Workflow
The following diagram illustrates the key stages in the synthesis and purification of calcium lactate from precipitated calcium carbonate.
Caption: Workflow for Calcium Lactate Synthesis.
Logical Relationship of Key Parameters
The interplay between the primary reaction parameters determines the final product characteristics. The following diagram shows the logical relationships.
Caption: Interrelation of Synthesis Parameters.
References
- 1. researchgate.net [researchgate.net]
- 2. rjpbcs.com [rjpbcs.com]
- 3. researchgate.net [researchgate.net]
- 4. [PDF] A Study on the Synthesis of Calcium Lactate Using Precipitated Calcium Carbonate | Semantic Scholar [semanticscholar.org]
- 5. researchgate.net [researchgate.net]
- 6. A Study on the Synthesis of Calcium Lactate Using Precipitated Calcium Carbonate -Applied Chemistry for Engineering | Korea Science [koreascience.kr]
- 7. CN104230700A - Production process for preparing calcium lactate through one-step synthesis method - Google Patents [patents.google.com]
- 8. CN104292099A - Method for extracting and purifying calcium lactate - Google Patents [patents.google.com]
